Cas no 22303-31-7 (2-Bromo-N-(3,4-dichlorophenyl)acetamide)

• Product Name: 2-Bromo-N-(3,4-dichlorophenyl)acetamide
• CAS No: 22303-31-7
• MF: C₈H₆BrCl₂NO
• MW: 282.949339389801
• MDL: MFCD02974353
• CID: 4642101
• Update Time: 2025-05-21

2-Bromo-N-(3,4-dichlorophenyl)acetamide Chemical and Physical Properties

Names and Identifiers

• 2-bromo-N-(3,4-dichlorophenyl)acetamide
• acetamide, 2-bromo-N-(3,4-dichlorophenyl)-
• 2-bromo-N-(3,4-dichlorophenyl)ethanamide
• 2-Bromo-N-(3,4-dichlorophenyl)acetamide

• MDL： MFCD02974353
• Inchi： 1S/C8H6BrCl2NO/c9-4-8(13)12-5-1-2-6(10)7(11)3-5/h1-3H,4H2,(H,12,13)
• InChI Key： PBKMKSXLCWBAJQ-UHFFFAOYSA-N
• SMILES： C(NC1=CC=C(Cl)C(Cl)=C1)(=O)CBr

Additional information on 2-Bromo-N-(3,4-dichlorophenyl)acetamide

2-Bromo-N-(3,4-Dichlorophenyl)Acetamide: A Comprehensive Overview

The compound 2-Bromo-N-(3,4-Dichlorophenyl)Acetamide, identified by the CAS number 22303-31-7, is a significant organic compound with diverse applications in various fields. This compound is characterized by its unique structure, which combines a bromine atom, a dichlorophenyl group, and an acetamide functional group. The combination of these groups imparts distinctive chemical properties, making it a valuable molecule in both academic and industrial research.

The structure of 2-Bromo-N-(3,4-Dichlorophenyl)Acetamide consists of a central acetamide group (-CH₂CONH-) attached to a bromine atom at the second position and a 3,4-dichlorophenyl group at the nitrogen atom of the amide. This arrangement allows for various chemical reactions, including nucleophilic substitution and acylation reactions, which are widely exploited in organic synthesis. Recent studies have highlighted its potential as an intermediate in the synthesis of bioactive compounds, particularly in the development of new pharmaceutical agents.

One of the most notable applications of 2-Bromo-N-(3,4-Dichlorophenyl)Acetamide is in medicinal chemistry. Researchers have utilized this compound as a key intermediate in the synthesis of anticancer agents and antiviral drugs. For instance, studies published in 2023 have demonstrated its role in the development of novel inhibitors targeting specific enzymes involved in cancer progression and viral replication. These findings underscore its importance in drug discovery and development.

In addition to its medicinal applications, 2-Bromo-N-(3,4-Dichlorophenyl)Acetamide has also found use in agrochemicals. Its ability to act as a precursor for herbicides and insecticides has been explored in recent agricultural research. The compound's stability under various environmental conditions makes it an attractive candidate for developing sustainable pest control solutions.

The synthesis of 2-Bromo-N-(3,4-Dichlorophenyl)Acetamide typically involves multi-step reactions starting from simple precursors such as chloroacetic acid and aromatic chlorobromides. Recent advancements in catalytic methods have improved the efficiency and selectivity of these reactions, reducing production costs and minimizing environmental impact.

From a structural standpoint, the presence of multiple halogen atoms (bromine and chlorine) enhances the compound's reactivity and selectivity in various chemical transformations. This feature has been leveraged in recent studies to develop novel synthetic pathways for complex molecules with intricate architectures.

In terms of physical properties, 2-Bromo-N-(3,4-Dichlorophenyl)Acetamide exhibits a high melting point due to its strong intermolecular hydrogen bonding and halogen bonding interactions. Its solubility profile makes it suitable for use in both polar and non-polar solvents, depending on the specific application.

The safety profile of this compound is another critical aspect that has been extensively studied. Recent toxicological evaluations have shown that while it exhibits moderate toxicity at high concentrations, its controlled use under standard laboratory conditions ensures minimal risk to human health and the environment.

In conclusion, 2-Bromo-N-(3,4-Dichlorophenyl)Acetamide, with its unique structure and versatile properties, continues to play a pivotal role in advancing chemical research across multiple disciplines. Its applications span from drug discovery to agrochemical development, making it an indispensable molecule in modern chemistry.